3-bromo-6-chloro-5-methylpyridine-2-carbonitrile
Description
“3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” is a halogenated heterocycle . It has the empirical formula C6H5BrClN . The molecular weight of this compound is 206.47 .
Synthesis Analysis
The synthesis of similar compounds has been reported in various methods . For instance, 2-Bromo-6-methylpyridine is formed when 2-chloro-6-methylpyridine is heated with bromotrimethylsilane .Molecular Structure Analysis
The molecular structure of “3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” can be represented by the SMILES stringClC1=C(Br)C=CC(C)=N1 . The InChI key for this compound is JVDQYSIJBRTRMS-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
The compound “3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” is a solid . It has a melting point range of 30-35 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile involves the introduction of a bromine atom at the 3-position, a chlorine atom at the 6-position, a methyl group at the 5-position, and a cyano group at the 2-position of pyridine.", "Starting Materials": [ "2-chloro-5-methylpyridine", "sodium cyanide", "bromine", "copper(I) bromide", "copper(II) bromide", "acetonitrile", "potassium carbonate", "sodium iodide", "sodium thiosulfate" ], "Reaction": [ "Step 1: Bromination of 2-chloro-5-methylpyridine with bromine and copper(I) bromide in acetonitrile to yield 3-bromo-5-methylpyridine", "Step 2: Chlorination of 3-bromo-5-methylpyridine with chlorine and copper(II) bromide in acetonitrile to yield 3-bromo-6-chloro-5-methylpyridine", "Step 3: Cyanation of 3-bromo-6-chloro-5-methylpyridine with sodium cyanide and potassium carbonate in acetonitrile to yield 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile", "Step 4: Purification of the product by recrystallization from ethanol and washing with water and sodium thiosulfate solution to remove impurities" ] } | |
CAS RN |
1186637-76-2 |
Product Name |
3-bromo-6-chloro-5-methylpyridine-2-carbonitrile |
Molecular Formula |
C7H4BrClN2 |
Molecular Weight |
231.5 |
Purity |
95 |
Origin of Product |
United States |
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